Cas no 3183-23-1 (N-Isopropylaminoacetic acid ethyl ester hydrochloride)

• Product Name: N-Isopropylaminoacetic acid ethyl ester hydrochloride
• CAS No: 3183-23-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD08689644
• CID: 303848
• PubChem ID: 44891063
• Update Time: 2025-10-19

N-Isopropylaminoacetic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(1-methylethyl)-, ethyl ester, hydrochloride (1:1)
• ethyl 2-(propan-2-ylamino)acetate,hydrochloride
• N-Isopropylaminoacetic acid ethyl ester
• n-isopropylamino-acetic acid ethyl ester hcl
• N-Isopropylaminoacetic acid ethyl ester hydrochloride
• J-018548
• EN300-172413
• N-Isopropylamino acetic acid ethyl ester hydrochloride
• Ethyl N-propan-2-ylglycinate--hydrogen chloride (1/1)
• A821019
• MFCD08689644
• Glycine, N-(1-methylethyl)-, ethyl ester, hydrochloride
• n-isopropylaminoacetic acid ethyl esterhydrochloride
• DTXSID40661513
• 2-(propan-2-ylamino)acetic acid ethyl ester hydrochloride
• N-Isopropylaminoaceticacidethylesterhydrochloride
• SCHEMBL5595600
• AKOS015996544
• Ethyl 2-[isopropylamino]acetate hydrochloride
• ethyl 2-(propan-2-ylamino)acetate;hydrochloride
• CS-0309297
• 3183-23-1
• Z1741967075
• N-Isopropylamino-acetic acid ethyl ester x HCl
• ethyl 2-[(propan-2-yl)amino]acetate hydrochloride
• ethyl 2-(propan-2-ylamino)ethanoate hydrochloride
• FS-5254
• N-ISOPROPYL-AMINO-ACETIC ACID ETHYL ESTER HCL

• MDL： MFCD08689644
• Inchi： 1S/C7H15NO2.ClH/c1-4-10-7(9)5-8-6(2)3;/h6,8H,4-5H2,1-3H3;1H
• InChI Key： ABTRDXFEQPOYTG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CNC(C)C)=O

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 123°C
• PSA: 38.33000
• LogP: 1.74040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Isopropylaminoacetic acid ethyl ester hydrochloride

N-Isopropylaminoacetic Acid Ethyl Ester Hydrochloride: A Comprehensive Overview

The compound with CAS No. 3183-23-1, commonly referred to as N-Isopropylaminoacetic acid ethyl ester hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. Recent studies have shed light on its properties, mechanisms of action, and therapeutic potentials, making it a subject of interest for researchers and industry professionals alike.

N-Isopropylaminoacetic acid ethyl ester hydrochloride is characterized by its amino acid derivative structure, which includes an isopropyl group attached to the nitrogen atom of the amino group. This structural feature contributes to its unique physicochemical properties, such as solubility and stability. The ethyl ester group further enhances its lipid solubility, making it a promising candidate for drug delivery systems. Recent research has explored the synthesis of this compound using novel methodologies, including microwave-assisted synthesis and enzymatic catalysis, which have improved yield and purity.

The pharmacological profile of N-Isopropylaminoacetic acid ethyl ester hydrochloride has been extensively studied in preclinical models. Studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels, which are implicated in various neurological disorders such as epilepsy and chronic pain. Recent findings published in *Nature Communications* highlight its ability to inhibit sodium channel Nav1.7 with high potency, suggesting its potential as a lead compound for pain management therapies.

In addition to its ion channel modulating properties, N-Isopropylaminoacetic acid ethyl ester hydrochloride has shown promise in anti-inflammatory and antioxidant assays. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory activity by inhibiting COX-2 enzyme expression in macrophage cells. Furthermore, its antioxidant properties were demonstrated through scavenging experiments with reactive oxygen species (ROS), indicating potential applications in oxidative stress-related diseases such as neurodegenerative disorders.

The synthesis and characterization of N-Isopropylaminoacetic acid ethyl ester hydrochloride have been optimized using green chemistry principles. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure compounds, which are crucial for pharmacokinetic studies. These developments align with the growing emphasis on sustainable practices in the pharmaceutical industry.

From an application standpoint, N-Isopropylaminoacetic acid ethyl ester hydrochloride holds potential in several therapeutic areas. Its ability to cross the blood-brain barrier makes it a viable candidate for central nervous system (CNS) disorders. Clinical trials are currently underway to evaluate its efficacy in treating neuropathic pain conditions, with early results showing promising outcomes.

In conclusion, N-Isopropylaminoacetic acid ethyl ester hydrochloride (CAS No. 3183-23-1) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological profiling, positions it as a key player in addressing unmet medical needs across various therapeutic areas.